Cas no 16047-94-2 (Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1))

Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1) structure
16047-94-2 structure
Product Name:Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1)
CAS No:16047-94-2
MF:C13H20IN
MW:317.209075927734
CID:165424
PubChem ID:21144479
Update Time:2025-04-19

Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1)
    • 1-benzyl-1,3,3-trimethylazetidin-1-ium,iodide
    • DTXSID80611017
    • 1-Benzyl-1,3,3-trimethylazetidin-1-ium iodide
    • NSC-142625
    • 1-Benzyl-1,3-trimethylazetidinium iodide
    • NSC142625
    • 16047-94-2
    • Azetidinium,3,3-trimethyl-, iodide
    • Inchi: 1S/C13H20N.HI/c1-13(2)10-14(3,11-13)9-12-7-5-4-6-8-12;/h4-8H,9-11H2,1-3H3;1H/q+1;/p-1
    • InChI Key: FVKRMGLMZLBUSB-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C)(CC2C=CC=CC=2)CC(C)(C)C1

Computed Properties

  • Exact Mass: 190.1597
  • Monoisotopic Mass: 317.06405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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